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Compound of Interest

Compound Name: 2-Methylcyclohexanone

Cat. No.: B044802

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and disposal information for 2-
methylcyclohexanone, tailored for laboratory and research environments. The following
sections detail the physical and chemical properties, toxicological data, exposure controls, and
emergency procedures, alongside practical workflows and disposal considerations.

Chemical and Physical Properties

2-Methylcyclohexanone is a colorless to pale yellow liquid with a characteristic acetone-like or
weak peppermint-like odor.[1][2] It is a flammable liquid and its vapors can form explosive
mixtures with air.[3] It is less dense than water and is poorly soluble in water.[1][4]

Table 1: Physical and Chemical Properties of 2-Methylcyclohexanone

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b044802?utm_src=pdf-interest
https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14741~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:05:19~~2-Methylcyclohexanone~~
https://wwz.cedre.fr/en/content/download/2754/140152/file/Extract-methyl-ethyl-ketone.pdf
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14741~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:05:19~~2-Methylcyclohexanone~~
https://cameochemicals.noaa.gov/chemical/1105
https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 583-60-8 [3]
Molecular Formula C7H120 [5]
Molecular Weight 112.17 g/mol [6]
Appearance Colorless to pale yellow liquid [1112]
Odor Acetone—.like,- weak 2]
peppermint-like
Boiling Point 162-163 °C (lit.) [4]
Melting Point -14 °C [7]
Flash Point 48 °C/118.4 °F [3][6]
Density 0.924 g/mL at 25 °C (lit.) [4]
Vapor Density 3.86 (air=1) [1]
Vapor Pressure 1 mmHg at 20 °C [1]
Solubility Insoluble in water; soluble in e
alcohol and ether.
Autoignition Temperature Not available [3]
Explosion Limits Lower: 1.20% [3]

Toxicological Data and Health Hazards

2-Methylcyclohexanone is classified as harmful if inhaled and may be harmful if swallowed or
absorbed through the skin.[3][9] It can cause irritation to the eyes, skin, and respiratory tract.[9]
Exposure may lead to central nervous system depression, with symptoms including headache,
dizziness, drowsiness, and nausea.[9]

Table 2: Acute Toxicity Data for 2-Methylcyclohexanone
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Route of Exposure  Species Value Reference(s)
Oral LD50 Rat 2,140 mg/kg [10]
Dermal LD50 Rabbit 1,635 mg/kg [10]
Inhalation LC50/4 h Rat 11 mg/l (ATE) [10]

Table 3: Occupational Exposure Limits

Organization Limit Reference(s)
ACGIH TLV-TWA 20 ppm [3]
OSHA PEL (Vacated) TWA 50 ppm (230 mg/m3) [3]
OSHA PEL (Vacated) STEL 75 ppm (345 mg/m3) [3]
NIOSH IDLH 600 ppm [3]

Safe Handling and Storage

Proper handling and storage of 2-methylcyclohexanone are crucial to minimize risks in a
laboratory setting. This involves a combination of engineering controls, personal protective
equipment, and safe work practices.

Engineering Controls

e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to
keep airborne concentrations below exposure limits.[3]

o Explosion-Proof Equipment: Utilize explosion-proof electrical, ventilating, and lighting
equipment to prevent ignition of flammable vapors.[3]

e Grounding: Ground and bond containers and receiving equipment during transfers to prevent
static discharge.[11]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://labchem-wako.fujifilm.com/sds/W01W0113-0229JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0113-0229JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0113-0229JGHEEN.pdf
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.benchchem.com/product/b044802?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3][9]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin contact.[3][9]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[3][9]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Keep away from heat, sparks, open flames, and other ignition sources.[3]
o Store in a designated flammables area.[3]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong
reducing agents.[3]
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Is the 2-methylcyclohexanone
a pure substance or in a mixture?

Mixture

Pure Is the mixture compatible with
other flammable liquid waste?

Collect in a designated,
labeled hazardous waste container
for flammable liquids.

Collect in a separate, labeled
hazardous waste container.

Store in a designated satellite
accumulation area.

Arrange for pickup by
a licensed hazardous waste contractor.

2-Methylcyclohexanone

Potential for Polymerization or
Vigorous Reaction

Strong Bases
(e.g., Sodium Hydroxide)

Exothermic Reaction

Strong Reducing Agents
(e.g., Sodium Borohydride)

Violent Reaction, Fire Hazard

Strong Oxidizing Agents
(e.g., Nitric Acid, Peroxides)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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